Cas no 18861-78-4 (Fluorescein-6-isothiocyanate)
Fluorescein-6-isothiocyanate structure
Product Name:Fluorescein-6-isothiocyanate
CAS No:18861-78-4
MF:C21H11NO5S
MW:389.380744218826
MDL:MFCD00041838
CID:134889
PubChem ID:135727364
Update Time:2025-04-19
Fluorescein-6-isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3',6'-dihydroxy-6-isothiocyanato-
- Fluorescein 6-Isothiocyanate (isomer II)
- 3',6'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one
- FITC isomer II [Fluorescein-6-isothiocyanate]
- 6-FITC
- 6-FITC (isomer II)
- 6-Isothiocyanatofluorescein
- 6-Isothiocyanatofluorescein (isomer II)
- F6ITC
- FITC 'Isomer II'
- Fluorescein 6-isothiocyanate
- Fluorescein Isothiocyanate (isomer II)
- fluorescein-5-isothiocyanate
- FITC
- FITC ISOMER II
- Fluorescein isothiocyante
- 6-ISOTHIOCYANATO-FLUORESCEIN
- 6-FLUORESCEIN ISOTHIOCYANATE
- FLUORESCEIN 6-ISOTHIOCYANATE, ISOMER 2
- Fluorescein-6-isothiocyanate
- FITC-II
- 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
- Jsp003870
- 3678AH
- F0783
- 012F713
- U
- J-012159
- FT-0626458
- F12301
- CHEBI:37928
- 6-FITC [MI]
- AKOS015912141
- LS-14835
- SCHEMBL160107
- MFCD00041838
- HY-136957
- 18861-78-4
- CS-0135568
- Fluorescein 6-Isothiocyanate, Isomer 2, 95%
- DTXSID10293325
- PD167109
- NS00049477
- F04-0026
- 3',6'-dihydroxy-6-isothiocyanato-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
- fluorescein isothiocyanate isomer ii
- DTXCID201079745
- 3',6'-dihydroxy-6-isothiocyanato-3H-spiro(2-benzofuran-1,9'-xanthen)-3-one
- 360X6ZS9ZB
- Fluorescein isothiocyanate (Spiro Form)
- 3\\',6\\'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9\\'-xanthene]-1-one
- DA-73391
-
- MDL： MFCD00041838
- Inchi： 1S/C21H11NO5S/c23-12-2-5-15-18(8-12)26-19-9-13(24)3-6-16(19)21(15)17-7-11(22-10-28)1-4-14(17)20(25)27-21/h1-9,23-24H
- InChI Key： GTQFZXYECNSNNC-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC2C(=O)OC3(C4C=CC(=CC=4OC4C=C(C=CC3=4)O)O)C=2C=1
Computed Properties
- Exact Mass: 389.03600
- Monoisotopic Mass: 389.03579362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120
- XLogP3: 4.8
Experimental Properties
- Color/Form: No data available
- Density: 3.7000
- Melting Point: No data available
- Boiling Point: 719.1±60.0 °C at 760 mmHg
- Flash Point: 388.7±32.9 °C
- PSA: 120.44000
- LogP: 4.40010
Fluorescein-6-isothiocyanate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302+H332;H315;H317;H319;H334;H335
- Warning Statement： P261;P264;P270;P271;P272;P280;P284;P301+P312+P330;P305+P351+P338+P337+P313;P403+P233;P405;P501
- Safety Instruction： H302+H332;H315;H317;H319;H334;H335
- Storage Condition：0-10°C
Fluorescein-6-isothiocyanate Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Fluorescein-6-isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0783-100MG |
Fluorescein 6-Isothiocyanate (isomer II) |
18861-78-4 | >97.0%(T)(HPLC) | 100mg |
¥1485.00 | 2023-09-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F141233-500mg |
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18861-78-4 | 90% | 500mg |
¥2059.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F141233-100mg |
Fluorescein-6-isothiocyanate |
18861-78-4 | 90% | 100mg |
¥617.90 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F821806-100mg |
Fluorescein 6-isothiocyanate |
18861-78-4 | >97.0%(HPLC)(T) | 100mg |
￥1,620.00 | 2022-01-14 | |
| TRC | F485705-100mg |
Fluorescein 6-Isothiocyanate, Isomer 2, 95% |
18861-78-4 | 100mg |
$ 261.00 | 2023-09-07 | ||
| TRC | F485705-1g |
Fluorescein 6-Isothiocyanate, Isomer 2, 95% |
18861-78-4 | 1g |
$ 2067.00 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F20400-100mg |
3',6'-dihydroxy-5-isothiocyanatospiro[2-benzofuran-3,9'-xanthene]-1-one |
18861-78-4 | 97% | 100mg |
¥2148.0 | 2023-09-07 | |
| abcr | AB505701-100 mg |
Fluorescein 6-Isothiocyanate (isomer II); . |
18861-78-4 | 100mg |
€202.80 | 2023-06-15 | ||
| Ambeed | A569207-100mg |
3',6'-Dihydroxy-6-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one |
18861-78-4 | 95% | 100mg |
$114.0 | 2025-02-27 | |
| Ambeed | A569207-250mg |
3',6'-Dihydroxy-6-isothiocyanato-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one |
18861-78-4 | 95% | 250mg |
$138.0 | 2025-02-27 |
Fluorescein-6-isothiocyanate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:18861-78-4)Fluorescein-6-isothiocyanate
Order Number:A1201288
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:44
Price ($):282.0
Email:sales@amadischem.com
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
(CAS:18861-78-4)Fluorescein-6-isothiocyanate
Order Number:G10030011
Stock Status:in Stock
Quantity:1mg;5mg;100mg;
Purity:98%
Pricing Information Last Updated:Tuesday, 12 August 2025 16:32
Price ($):inquiry
Email:sales@geneseqtools.com
Fluorescein-6-isothiocyanate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18861-78-4)Fluorescein-6-isothiocyanate
Purity:99%
Quantity:1g
Price ($):282.0
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
(CAS:18861-78-4)Fluorescein-6-isothiocyanate
Purity:98%
Quantity:1mg;5mg;100mg;
Price ($):Inquiry